Cas no 4078-19-7 (&)

• Product Name: &
• CAS No: 4078-19-7
• MF: C₆H₁₀N₂
• MW: 110.157001018524
• CID: 926188
• PubChem ID: 95713
• Update Time: 2025-04-19

& Chemical and Physical Properties

Names and Identifiers

• 3-(aziridin-1-yl)butanenitrile
• beta-methylaziridine-1-propiononitrile
• (+-)-3-Aziridino-butyronitril
• 3-(1-Aziridinyl)butyronitrile
• 3-(N-Aziridinyl)butyronitrile
• 3-aziridin-1-yl-butyronitrile
• AC1L3UXU
• AC1Q4RZX
• NSC30700
• NSC 30700
• 3-(1-Aziridinyl)butanenitrile #
• NSC-30700
• 3-[N-Aziridyl]butyronitrile
• 1-Aziridinepropanenitrile, beta-methyl-
• 1-Aziridinepropionitrile, beta-methyl-
• NS00048063
• W-109944
• 1-Aziridinepropionitrile, .beta.-methyl-
• DTXSID40884028
• EINECS 223-798-4
• 1-Aziridinepropanenitrile, .beta.-methyl-
• DS-008598
• 3-(1-Aziridinyl)butanenitrile
• 4078-19-7
• SCHEMBL2385435
• &

• Inchi： 1S/C6H10N2/c1-6(2-3-7)8-4-5-8/h6H,2,4-5H2,1H3
• InChI Key： KMBJEVSXNIUPIH-UHFFFAOYSA-N
• SMILES： N1(C(C)CC#N)CC1

Computed Properties

• Exact Mass: 110.0845
• Monoisotopic Mass: 110.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• Density: 1.036
• Boiling Point: 200°C at 760 mmHg
• Flash Point: 76.8°C
• Refractive Index: 1.498
• PSA: 26.8
• LogP: 0.54208

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines